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Compound of Interest

Compound Name: Barium thiocyanate

Cat. No.: B1211151 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Barium thiocyanate, with the chemical formula Ba(SCN)₂, is an inorganic salt that serves as a

versatile reagent in various chemical applications. This guide provides a comprehensive

overview of its chemical and physical properties, a detailed synthesis protocol, and insights into

its applications relevant to the scientific community.

Chemical Identification and Properties
Barium thiocyanate is commercially available in its anhydrous and trihydrate forms. The CAS

Registry Numbers for these forms are crucial for unambiguous identification in research and

procurement.
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Property
Anhydrous Barium
Thiocyanate

Barium Thiocyanate
Trihydrate

CAS Registry Number 2092-17-3[1][2][3][4] 68016-36-4[1]

Molecular Formula Ba(SCN)₂ Ba(SCN)₂·3H₂O

Molecular Weight 253.49 g/mol [1] 307.54 g/mol

Appearance White crystalline solid[2] White, needle-shaped crystals

Solubility in Water 62.63 g/100 mL (25 °C)[1] Soluble

Solubility in other solvents
Soluble in acetone, methanol,

and ethanol[1]

Soluble in most alcohols,

insoluble in simple alkanes[1]

Density 2.2 g/cm³[4] Not specified

Hazards Toxic by ingestion[5] Toxic by ingestion

Synthesis of Barium Thiocyanate
A common and effective method for the laboratory synthesis of barium thiocyanate involves

the reaction of barium hydroxide with ammonium thiocyanate.[1] This procedure yields the

trihydrate form, which can be subsequently dehydrated.

Experimental Protocol: Synthesis of Barium
Thiocyanate Trihydrate
Materials:

Barium hydroxide octahydrate (Ba(OH)₂·8H₂O)

Ammonium thiocyanate (NH₄SCN)

Distilled water

Round-bottom flask

Heating mantle
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Filtration apparatus (e.g., Büchner funnel)

Procedure:

Reaction: In a round-bottom flask, thoroughly mix solid barium hydroxide octahydrate and

ammonium thiocyanate. The reaction is endothermic and will cause the mixture to liquefy

and the temperature to drop significantly.

Heating: Gently heat the mixture to drive the reaction to completion and to evolve ammonia

gas. Continue heating until the evolution of ammonia ceases.

Purification:

Dissolve the resulting solid in a minimum amount of hot distilled water.

Filter the hot solution to remove any insoluble impurities.

Allow the filtrate to cool slowly to room temperature, followed by further cooling in an ice

bath to promote crystallization of barium thiocyanate trihydrate.

Isolation and Drying:

Collect the crystals by vacuum filtration.

Wash the crystals with a small amount of cold distilled water.

Dry the crystals in a desiccator at room temperature.

Dehydration: The anhydrous form can be obtained by carefully heating the trihydrate crystals in

a vacuum oven.

Synthesis Workflow
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Figure 1. Experimental workflow for the synthesis of barium thiocyanate trihydrate.

Applications in Research and Development
While barium thiocyanate has established uses in dyeing and photography, its utility for

researchers, particularly in drug development, lies in its role as a source of the thiocyanate

anion. The thiocyanate group is a valuable synthon in organic chemistry for the preparation of

various sulfur- and nitrogen-containing compounds.

Precursor to other Thiocyanates
Barium thiocyanate can be used to generate other metal thiocyanates through precipitation

reactions. For example, reacting an aqueous solution of barium thiocyanate with a soluble

sulfate salt of another metal will precipitate barium sulfate, leaving the desired metal

thiocyanate in solution.
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Figure 2. Logical relationship for the preparation of other metal thiocyanates.

Role in Organic Synthesis
The thiocyanate anion (SCN⁻) is a versatile nucleophile that can be introduced into organic

molecules to form organic thiocyanates (R-SCN). These compounds are important

intermediates in the synthesis of pharmaceuticals and other biologically active molecules.

Organic thiocyanates can be further transformed into other functional groups such as:

Thiols (R-SH): via reduction.

Disulfides (R-S-S-R): via hydrolysis and oxidation.

Thioethers (R-S-R'): by reaction with organometallic reagents.

Quantitative Analysis
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The concentration of thiocyanate ions in solution can be determined by various analytical

methods. A common technique is spectrophotometry, where thiocyanate forms a colored

complex with iron(III) ions, which can be quantified by measuring its absorbance. Ion

chromatography is another powerful technique for the separation and quantification of

thiocyanate in various matrices.

Safety and Handling
Barium thiocyanate is toxic if ingested and can cause irritation upon contact with skin and

mucous membranes.[5] Appropriate personal protective equipment, including gloves, safety

glasses, and a lab coat, should be worn when handling this compound. All work should be

conducted in a well-ventilated area or a fume hood. In case of accidental exposure, seek

immediate medical attention. Dispose of barium-containing waste according to institutional and

local regulations for hazardous materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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